Magnesium perchlorate
Magnesium perchlorate
Magnesium perchlorate (Mg(ClO4)2) is widely used as drying agent for gases. It can remove water from gases (with no organic contaminants) at the rate of 0.001mgwater/l.
Magnesium perchlorate appears as a white crystalline solid. Strongly absorbs water from air and dissolves in it. Accordingly, used as a regenerable drying agent. May explode under prolonged exposure to heat or fire.
Perchlorates are colorless salts that have no odor. There are five perchlorate salts that are manufactured in large amounts: magnesium perchlorate, potassium perchlorate, ammonium perchlorate, sodium perchlorate, and lithium perchlorate. Perchlorate salts are solids that dissolve easily in water. The health effects of perchlorate salts are due to the perchlorate itself and not to the other component (i. e., magnesium, ammonium, potassium, etc. ). One place where perchlorate occurs naturally is in saltpeter deposits in Chile, where the saltpeter is used to make fertilizer. In the past, the United States used a lot of this fertilizer on tobacco plants, but now uses very little. Perchlorates are very reactive chemicals that are used mainly in explosives, fireworks, and rocket motors. The solid booster rocket of the space shuttle is almost 70% ammonium perchlorate. Perchlorates are also used for making other chemicals. Many years ago, perchlorate was used as a medication to treat an over-reactive thyroid gland.
Magnesium perchlorate appears as a white crystalline solid. Strongly absorbs water from air and dissolves in it. Accordingly, used as a regenerable drying agent. May explode under prolonged exposure to heat or fire.
Perchlorates are colorless salts that have no odor. There are five perchlorate salts that are manufactured in large amounts: magnesium perchlorate, potassium perchlorate, ammonium perchlorate, sodium perchlorate, and lithium perchlorate. Perchlorate salts are solids that dissolve easily in water. The health effects of perchlorate salts are due to the perchlorate itself and not to the other component (i. e., magnesium, ammonium, potassium, etc. ). One place where perchlorate occurs naturally is in saltpeter deposits in Chile, where the saltpeter is used to make fertilizer. In the past, the United States used a lot of this fertilizer on tobacco plants, but now uses very little. Perchlorates are very reactive chemicals that are used mainly in explosives, fireworks, and rocket motors. The solid booster rocket of the space shuttle is almost 70% ammonium perchlorate. Perchlorates are also used for making other chemicals. Many years ago, perchlorate was used as a medication to treat an over-reactive thyroid gland.
Brand Name:
Vulcanchem
CAS No.:
10034-81-8
VCID:
VC21241317
InChI:
InChI=1S/2ClHO4.Mg/c2*2-1(3,4)5;/h2*(H,2,3,4,5);/q;;+2/p-2
SMILES:
[O-]Cl(=O)(=O)=O.[O-]Cl(=O)(=O)=O.[Mg+2]
Molecular Formula:
Mg(ClO4)2
Cl2MgO8
Cl2MgO8
Molecular Weight:
223.2 g/mol
Magnesium perchlorate
CAS No.: 10034-81-8
Cat. No.: VC21241317
Molecular Formula: Mg(ClO4)2
Cl2MgO8
Molecular Weight: 223.2 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Magnesium perchlorate (Mg(ClO4)2) is widely used as drying agent for gases. It can remove water from gases (with no organic contaminants) at the rate of 0.001mgwater/l. Magnesium perchlorate appears as a white crystalline solid. Strongly absorbs water from air and dissolves in it. Accordingly, used as a regenerable drying agent. May explode under prolonged exposure to heat or fire. Perchlorates are colorless salts that have no odor. There are five perchlorate salts that are manufactured in large amounts: magnesium perchlorate, potassium perchlorate, ammonium perchlorate, sodium perchlorate, and lithium perchlorate. Perchlorate salts are solids that dissolve easily in water. The health effects of perchlorate salts are due to the perchlorate itself and not to the other component (i. e., magnesium, ammonium, potassium, etc. ). One place where perchlorate occurs naturally is in saltpeter deposits in Chile, where the saltpeter is used to make fertilizer. In the past, the United States used a lot of this fertilizer on tobacco plants, but now uses very little. Perchlorates are very reactive chemicals that are used mainly in explosives, fireworks, and rocket motors. The solid booster rocket of the space shuttle is almost 70% ammonium perchlorate. Perchlorates are also used for making other chemicals. Many years ago, perchlorate was used as a medication to treat an over-reactive thyroid gland. |
|---|---|
| CAS No. | 10034-81-8 |
| Molecular Formula | Mg(ClO4)2 Cl2MgO8 |
| Molecular Weight | 223.2 g/mol |
| IUPAC Name | magnesium;diperchlorate |
| Standard InChI | InChI=1S/2ClHO4.Mg/c2*2-1(3,4)5;/h2*(H,2,3,4,5);/q;;+2/p-2 |
| Standard InChI Key | MPCRDALPQLDDFX-UHFFFAOYSA-L |
| Impurities | Grade or purity: Pure anhydrous; 65-68% solution of hexahydrate in water. |
| SMILES | [O-]Cl(=O)(=O)=O.[O-]Cl(=O)(=O)=O.[Mg+2] |
| Canonical SMILES | [O-]Cl(=O)(=O)=O.[O-]Cl(=O)(=O)=O.[Mg+2] |
| Boiling Point | Decomposes above 482.0° F (USCG, 1999) |
| Colorform | White, granular, or flaky powde |
| Melting Point | Decomposes at 250 °C |
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